3-[(3-Chlorophenyl)sulfonyl]-5-(1-pyrrolidinyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine

• IUPAC Name: 10-(3-chlorophenyl)sulfonyl-7-pyrrolidin-1-yl-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene
• InChI: InChI=1S/C17H14ClN5O2S2/c18-11-4-3-5-12(10-11)27(24,25)17-16-19-15(22-7-1-2-8-22)14-13(6-9-26-14)23(16)21-20-17/h3-6,9-10H,1-2,7-8H2
• InChI Key: AKLBRVFZUOPHIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC(=CC=C5)Cl
• Molecular Formula: C17H14ClN5O2S2
• Molecular Weight: 419.9 g/mol

Description

“3-[(3-Chlorophenyl)sulfonyl]-5-(1-pyrrolidinyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine” is a chemical compound with the molecular formula C17H14ClN5O2S2. It has an average mass of 419.908 Da and a monoisotopic mass of 419.027740 Da.

Scientific Research Applications

Selective Serotonin 5-HT6 Receptor Antagonists

A number of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines were prepared and evaluated for their 5-HT6 receptor binding affinity and ability to inhibit the functional cellular responses to serotonin. Among them, 3-[(3-chlorophenyl)sulfonyl]-N-(tetrahydrofuran-2-ylmethyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidin-5-amine demonstrated significant activity in a functional assay with an IC50 of 29.0 nM, indicating its potential as a potent and selective serotonin 5-HT6 receptor antagonist. This research highlights the compound's relevance in studying the 5-HT6 receptor's role in various neurological and psychiatric disorders (Ivachtchenko et al., 2010).

Antimicrobial and Antifungal Applications

Synthetic efforts have led to the creation of thieno[2,3-d]pyrimidine derivatives, which have been examined for their biological activities. Some of these derivatives have shown antimicrobial properties, indicating their potential use in the development of new antimicrobial agents. This area of research is crucial for identifying new compounds that can combat resistant strains of bacteria and fungi, contributing to the global fight against infectious diseases (Abdel-Motaal et al., 2014).

Biological Studies and Chemical Interactions

Further research into the compound's derivatives has explored their synthesis, characterization, and biological studies. These studies aim to understand the chemical interactions and activity of these compounds at the molecular level, providing insights into their potential applications in medical and biological research. The focus on novel thieno[2,3-d]pyrimidines preparation from various starting materials and their subsequent testing for biological activity is indicative of the compound's versatility and potential in scientific research (Al-Taisan et al., 2010).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the arrest of cell division . The compound’s interaction with CDK2 also induces apoptosis within cells .

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . This inhibition disrupts the normal progression of the cell cycle, leading to cell cycle arrest and apoptosis .

Result of Action

The compound’s action results in significant cytotoxic activities against various cell lines . Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116, and moderate activity against HepG-2 .